Cas no 1286706-23-7 (3,4-dimethyl-N-{3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}benzene-1-sulfonamide)

• Product Name: 3,4-dimethyl-N-{3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}benzene-1-sulfonamide
• CAS No: 1286706-23-7
• MF: C₁₉H₁₇N₅O₂S
• MW: 379.435581922531
• CID: 6329449
• PubChem ID: 52905768
• Update Time: 2025-10-30

3,4-dimethyl-N-{3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-N-{3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}benzene-1-sulfonamide
• 3,4-dimethyl-N-{3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide
• 1286706-23-7
• 3,4-dimethyl-N-(3-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)benzenesulfonamide
• F3407-4365
• CHEMBL4572360
• AKOS024486292

• Inchi： 1S/C19H17N5O2S/c1-13-8-9-16(12-14(13)2)27(25,26)23-17-10-11-18-20-21-19(24(18)22-17)15-6-4-3-5-7-15/h3-12H,1-2H3,(H,22,23)
• InChI Key： ISZVPZKPFMANOB-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)C(C)=C1)(NC1C=CC2=NN=C(C3C=CC=CC=3)N2N=1)(=O)=O

Computed Properties

• Exact Mass: 379.11029598g/mol
• Monoisotopic Mass: 379.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 97.6Ų

Additional information on 3,4-dimethyl-N-{3-phenyl-1,2,4triazolo4,3-bpyridazin-6-yl}benzene-1-sulfonamide

Comprehensive Overview of 3,4-dimethyl-N-{3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide (CAS No. 1286706-23-7)

The compound 3,4-dimethyl-N-{3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide (CAS No. 1286706-23-7) is a sulfonamide derivative with a unique triazolopyridazine core structure. This molecule has garnered significant attention in medicinal chemistry and pharmaceutical research due to its potential applications in drug discovery and biochemical modulation. Its intricate structure combines a benzene sulfonamide moiety with a phenyl-substituted triazolopyridazine, making it a promising candidate for targeting specific enzyme inhibitors or receptor modulators.

In recent years, researchers have explored the structure-activity relationship (SAR) of 3,4-dimethyl-N-{3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide to understand its interactions with biological targets. The presence of the sulfonamide group is particularly noteworthy, as this functional group is often associated with bioactive molecules in antibacterial, antifungal, and anti-inflammatory therapies. Additionally, the triazolopyridazine scaffold is known for its role in kinase inhibition, which is a hot topic in cancer research and autoimmune disease treatment.

The synthetic pathway for CAS No. 1286706-23-7 involves multi-step organic reactions, including cyclization and sulfonylation processes. These methods are frequently discussed in organic synthesis forums and academic publications, as they highlight the challenges and innovations in constructing heterocyclic compounds. The compound’s molecular weight and solubility properties are also critical for its formulation in drug delivery systems, a subject of growing interest in nanotechnology and precision medicine.

From a commercial perspective, 3,4-dimethyl-N-{3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide is often sought after by pharmaceutical companies and research institutions specializing in small molecule therapeutics. Its CAS registry number (1286706-23-7) is a key identifier in chemical databases and patent literature, where it is frequently cross-referenced with studies on kinase inhibitors and GPCR modulators. These areas are highly relevant to current biomedical trends, such as personalized medicine and targeted therapy.

Environmental and toxicological studies on CAS No. 1286706-23-7 are limited but essential for its potential industrial applications. Regulatory compliance, such as REACH and FDA guidelines, is a common concern among chemical manufacturers and drug developers. The compound’s stability under various storage conditions and its degradation products are also topics of interest for quality control professionals.

In summary, 3,4-dimethyl-N-{3-phenyl-1,2,4-triazolo[4,3-b]pyridazin-6-yl}benzene-1-sulfonamide represents a fascinating intersection of chemical innovation and therapeutic potential. Its structural complexity and biological relevance make it a valuable subject for ongoing research in drug development and molecular design. As the scientific community continues to explore its properties, this compound may play a pivotal role in addressing unmet medical needs and advancing biopharmaceutical science.